Methyl 2-bromo-4-cyano-3-methylphenylacetate
Overview
Description
Methyl 2-bromo-4-cyano-3-methylphenylacetate (MBMPCA) is a synthetic compound that is used in various laboratory experiments. It is a colorless liquid that is soluble in water and has a low vapor pressure. MBMPCA is an important compound for scientists and researchers, as it has a wide range of applications in different scientific fields. It is commonly used in organic synthesis and medicinal chemistry, as well as in the study of biochemical and physiological effects.
Scientific Research Applications
Methyl 2-bromo-4-cyano-3-methylphenylacetate has a wide range of applications in scientific research. It is used in organic synthesis and medicinal chemistry, as well as in the study of biochemical and physiological effects. In organic synthesis, Methyl 2-bromo-4-cyano-3-methylphenylacetate is used as a starting material for the synthesis of other compounds. In medicinal chemistry, it is used to synthesize drugs and other compounds for therapeutic purposes. It is also used in the study of biochemical and physiological effects, as it can be used to study the effects of various compounds on the body.
Mechanism Of Action
The mechanism of action of Methyl 2-bromo-4-cyano-3-methylphenylacetate is not fully understood. However, it is believed to act as a non-selective inhibitor of several enzymes. It is believed to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. It is also believed to inhibit the activity of other enzymes, such as acetylcholinesterase and monoamine oxidase.
Biochemical And Physiological Effects
The biochemical and physiological effects of Methyl 2-bromo-4-cyano-3-methylphenylacetate are not fully understood. However, it is believed to have a wide range of effects on the body. It is believed to have a stimulatory effect on the central nervous system, as well as an antidepressant effect. It is also believed to have anti-inflammatory, anti-oxidant, and anti-tumor properties. In addition, it is believed to have a positive effect on the immune system, as well as a protective effect against certain diseases.
Advantages And Limitations For Lab Experiments
The use of Methyl 2-bromo-4-cyano-3-methylphenylacetate in laboratory experiments has several advantages. It is a relatively inexpensive compound, and it is easy to synthesize and purify. It is also a relatively stable compound, and it has a low vapor pressure, which makes it suitable for use in a variety of laboratory experiments. However, there are also some limitations to its use in laboratory experiments. It is a non-selective inhibitor of several enzymes, which can limit its usefulness in certain experiments. In addition, it has a relatively short shelf-life, and it is not suitable for use in experiments that require long-term storage.
Future Directions
There are several potential future directions for the use of Methyl 2-bromo-4-cyano-3-methylphenylacetate in scientific research. One potential direction is the use of Methyl 2-bromo-4-cyano-3-methylphenylacetate in the development of new drugs and other compounds for therapeutic purposes. Another potential direction is the use of Methyl 2-bromo-4-cyano-3-methylphenylacetate in the study of biochemical and physiological effects of other compounds. Finally, Methyl 2-bromo-4-cyano-3-methylphenylacetate could be used in the development of new methods for the synthesis of compounds.
properties
IUPAC Name |
methyl 2-(2-bromo-4-cyano-3-methylphenyl)acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10BrNO2/c1-7-9(6-13)4-3-8(11(7)12)5-10(14)15-2/h3-4H,5H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XYLSQGKQDOBCRE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1Br)CC(=O)OC)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10BrNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-bromo-4-cyano-3-methylphenylacetate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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